Cas no 1072944-16-1 (3-bromo-2-chloropyridine-4-boronic acid)

• Product Name: 3-bromo-2-chloropyridine-4-boronic acid
• CAS No: 1072944-16-1
• MF: C₅H₄BBrClNO₂
• MW: 236.258759498596
• MDL: MFCD08458470
• CID: 829054
• PubChem ID: 44119559
• Update Time: 2025-10-28

3-bromo-2-chloropyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-chloropyridine-4-boronic acid
• (3-Bromo-2-chloropyridin-4-yl)boronic acid
• 2-chloro-3-bromo-4-pyridineboronic acid
• OR4323
• 3-bromo-2-chloropyridin-4-ylboronic acid
• AKOS016001333
• (3-Bromo-2-chloropyridin-4-yl)boronicacid
• DB-010542
• PS-9513
• D71295
• DTXSID60657291
• MFCD08458470
• CS-0175285
• 3-Bromo-2-chloropyridin-4-boronic acid
• 1072944-16-1

• MDL： MFCD08458470
• Inchi： 1S/C5H4BBrClNO2/c7-4-3(6(10)11)1-2-9-5(4)8/h1-2,10-11H
• InChI Key： FHSDUAXKXSMERY-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1B(O)O)Cl

Computed Properties

• Exact Mass: 234.92100
• Monoisotopic Mass: 234.92070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Melting Point: 170°C
• PSA: 53.35000
• LogP: 0.17730

3-bromo-2-chloropyridine-4-boronic acid Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-bromo-2-chloropyridine-4-boronic acid

3-Bromo-2-Chloropyridine-4-Boronic Acid: A Comprehensive Overview

3-Bromo-2-chloropyridine-4-boronic acid (CAS No. 1072944-16-1) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound, characterized by its pyridine ring with bromine, chlorine, and boronic acid substituents, serves as a valuable building block in the construction of complex molecules. The presence of the boronic acid group makes it particularly amenable to Suzuki-Miyaura coupling reactions, a cornerstone in modern organic chemistry for forming carbon-carbon bonds.

The synthesis of 3-bromo-2-chloropyridine-4-boronic acid typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing yield. For instance, researchers have explored the use of palladium catalysts with ligands tailored to improve the reactivity of boronic acids in cross-coupling reactions. These developments underscore the compound's importance in contemporary chemical research.

In the realm of drug discovery, 3-bromo-2-chloropyridine-4-boronic acid has been utilized as a key intermediate in the development of bioactive molecules. Its ability to participate in various coupling reactions allows for the creation of diverse pharmacophores with potential therapeutic applications. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties. The integration of computational chemistry techniques has further accelerated this process by predicting optimal binding affinities and guiding synthetic strategies.

Beyond pharmaceuticals, 3-bromo-2-chloropyridine-4-boronic acid finds applications in materials science, particularly in the synthesis of advanced polymers and electronic materials. The compound's electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent research has focused on enhancing the stability and efficiency of these materials through precise control over molecular architectures derived from this compound.

The study of 3-bromo-2-chloropyridine-4-boronic acid has also contributed to our understanding of boron chemistry. The boronic acid group exhibits unique reactivity under various conditions, offering insights into its role as a nucleophile or electrophile depending on the reaction context. This dual functionality has been exploited in designing novel synthetic pathways for complex molecules.

In conclusion, 3-bromo-2-chloropyridine-4-boronic acid stands as a testament to the ingenuity of modern organic chemistry. Its versatility across multiple disciplines ensures its continued relevance in both academic research and industrial applications. As scientific advancements continue to unfold, this compound will undoubtedly play an even more pivotal role in shaping the future of chemical innovation.